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Compound of Interest

Compound Name: 2,7-Diamino-3-methoxyphenazine

Cat. No.: B056430

Disclaimer: Extensive searches of scientific literature and chemical databases did not yield
specific information regarding the structure, properties, experimental protocols, or biological
activity of 2,7-Diamino-3-methoxyphenazine. This suggests that the compound may be novel
or not extensively studied. The following guide, therefore, presents a hypothetical synthesis
pathway based on established chemical principles for related phenazine derivatives, alongside
general information pertinent to this class of compounds.

Proposed Structure

The chemical structure of 2,7-Diamino-3-methoxyphenazine is characterized by a central
phenazine core, which is a nitrogen-containing heterocyclic aromatic compound. The key
functional groups are two amino (-NHz) groups at positions 2 and 7, and a methoxy (-OCH?3)
group at position 3.

Molecular Formula: C13H12N4O

** JUPAC Name:** 3-methoxy-phenazine-2,7-diamine

Physicochemical Properties (Hypothetical)

Due to the absence of experimental data for 2,7-Diamino-3-methoxyphenazine, a quantitative
summary of its physicochemical properties cannot be provided. However, based on the general
properties of aminophenazines and methoxyphenazines, the following characteristics can be
anticipated:
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e Appearance: Likely a colored crystalline solid.

o Solubility: Expected to have limited solubility in water and higher solubility in organic solvents
such as DMSO, DMF, and methanol.

e Spectroscopic Properties: The compound would exhibit characteristic UV-Vis absorption due
to the extended aromatic system. The amino and methoxy groups would produce distinct
signals in *H and 3C NMR spectra, and characteristic vibrational bands in the IR spectrum.

Proposed Synthesis Pathway

A plausible synthetic route for 2,7-Diamino-3-methoxyphenazine can be devised based on
the well-established synthesis of substituted phenazines, which often involves the
condensation of a substituted o-phenylenediamine with a substituted catechol or quinone,
followed by amination. A potential multi-step synthesis is outlined below.

Experimental Protocol (Hypothetical)

Step 1: Nitration of 2-Methoxy-1,4-benzoquinone

2-Methoxy-1,4-benzoquinone is treated with a nitrating agent, such as nitric acid in a suitable
solvent, to introduce a nitro group onto the quinone ring, yielding 2-methoxy-5-nitro-1,4-
benzoquinone.

Step 2: Reductive Condensation with 4-Nitro-o-phenylenediamine

The resulting 2-methoxy-5-nitro-1,4-benzoquinone is then reacted with 4-nitro-o-
phenylenediamine in a reductive environment. This condensation reaction would form the
phenazine core, resulting in 3-methoxy-2,7-dinitrophenazine.

Step 3: Reduction of Nitro Groups

The dinitro-phenazine derivative is subsequently reduced to the corresponding diamino
compound. This can be achieved using a variety of reducing agents, such as tin(ll) chloride in
hydrochloric acid, or catalytic hydrogenation with a palladium catalyst, to yield the final product,
2,7-Diamino-3-methoxyphenazine.

Step 4: Purification
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The final product would require purification, likely through column chromatography or
recrystallization, to obtain a pure sample.

Biological Activity and Signaling Pathways
(Undetermined)

The biological activity of 2,7-Diamino-3-methoxyphenazine is currently unknown. Phenazine
derivatives are known to exhibit a wide range of biological activities, including antimicrobial,
anticancer, and redox-modulating properties. The specific combination of amino and methoxy
substituents on the phenazine core of the target molecule could confer unique biological
properties. However, without experimental data, any discussion of its bioactivity or involvement
in signaling pathways would be purely speculative. No information on signaling pathways
involving this specific compound was found.

Visualizations
Proposed Synthetic Workflow

The following diagram illustrates the proposed multi-step synthesis of 2,7-Diamino-3-
methoxyphenazine.
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Caption: Proposed synthesis of 2,7-Diamino-3-methoxyphenazine.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b056430?utm_src=pdf-body-img
https://www.benchchem.com/product/b056430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

While 2,7-Diamino-3-methoxyphenazine appears to be a compound that has not been
extensively characterized in the scientific literature, a plausible synthetic route can be proposed
based on established phenazine chemistry. Further research would be required to synthesize
and characterize this molecule to determine its actual physicochemical properties and to
explore its potential biological activities. The information presented in this guide serves as a
theoretical starting point for researchers and drug development professionals interested in this
novel phenazine derivative.

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 2,7-Diamino-3-
methoxyphenazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056430#2-7-diamino-3-methoxyphenazine-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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